2-Cyclopropoxy-1-methoxy-3-nitrobenzene

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-methoxy-3-nitrobenzene
• InChI: InChI=1S/C10H11NO4/c1-14-9-4-2-3-8(11(12)13)10(9)15-7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key: QJODPBKORDEYKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC2CC2)[N+](=O)[O-]

Description

2-Cyclopropoxy-1-methoxy-3-nitrobenzene is a nitroaromatic compound featuring a benzene ring substituted with cyclopropoxy, methoxy, and nitro groups at positions 2, 1, and 3, respectively. The cyclopropoxy group introduces unique steric and electronic effects due to the strained cyclopropane ring, which may influence reactivity in catalytic processes or regioselective transformations. Nitro groups are strong electron-withdrawing substituents, making these compounds valuable intermediates in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-1-methoxy-3-nitrobenzene typically involves multiple stepsThe nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions .

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-1-methoxy-3-nitrobenzene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-1-methoxy-3-nitrobenzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The nitro group is a strong electron-withdrawing group, making the benzene ring less reactive towards electrophilic aromatic substitution.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Nucleophilic Substitution: The methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Nitration: Concentrated nitric acid and sulfuric acid.

Reduction: Hydrogen gas and palladium catalyst.

Nucleophilic Substitution: Cyclopropyl alcohol and a suitable base.

Major Products Formed

Reduction: 2-Cyclopropoxy-1-methoxy-3-aminobenzene.

Nucleophilic Substitution: Various substituted benzene derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-1-methoxy-3-nitrobenzene has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in the development of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-methoxy-3-nitrobenzene involves its interaction with various molecular targets. The nitro group can participate in redox reactions, while the methoxy and cyclopropoxy groups can influence the compound’s reactivity and binding affinity . The compound’s effects are mediated through its interactions with specific enzymes and receptors, affecting various biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-Cyclopropoxy-1-methoxy-3-nitrobenzene with structurally related nitroaromatic compounds, emphasizing substituent effects, reactivity, and applications:

Compound Name	Substituents	Key Properties	Applications	References
2-Cyclopropoxy-1-methoxy-3-nitrobenzene	1-OCH₃, 2-O-Cyclopropane, 3-NO₂	High steric hindrance (cyclopropane); electron-withdrawing nitro group.	Potential catalyst in C–H activation; intermediate in drug synthesis.	–
2-Nitrochlorobenzene	1-Cl, 2-NO₂	Yellow crystalline solid; strong electron-withdrawing groups.	Precursor for dyes, pharmaceuticals, and pesticides.
2-(Benzyloxy)-1-bromo-3-nitrobenzene	1-Br, 2-O-Benzyl, 3-NO₂	Bulky benzyl group; bromine enhances electrophilicity.	Intermediate in Suzuki-Miyaura cross-coupling reactions.
Nitrobenzene	1-NO₂	Simple nitro-substituted benzene; highly electron-deficient.	Solvent; precursor for aniline production.
3-Nitroaniline	1-NH₂, 3-NO₂	Electron-donating amino group meta to nitro; moderate reactivity.	Dye synthesis; corrosion inhibitors.

Key Comparisons:

Substituent Effects on Reactivity: Electron-Withdrawing Groups: The nitro group in all compounds directs electrophilic substitution to specific positions. However, 2-Cyclopropoxy-1-methoxy-3-nitrobenzene’s alkoxy groups (methoxy and cyclopropoxy) are weaker electron-donating groups compared to the amino group in 3-nitroaniline, altering regioselectivity in reactions .

Synthetic Utility :

• 2-Nitrochlorobenzene is a versatile precursor due to its chlorine substituent, which can undergo nucleophilic displacement . In contrast, the bromine in 2-(Benzyloxy)-1-bromo-3-nitrobenzene facilitates cross-coupling reactions .
• The methoxy and cyclopropoxy groups in the target compound may stabilize transition metals in catalysis, similar to N,O-bidentate directing groups reported in .

Physical Properties :

• Nitrobenzene derivatives with halogen substituents (e.g., Cl, Br) generally exhibit higher melting points due to stronger intermolecular forces, whereas alkoxy-substituted analogs like 2-Cyclopropoxy-1-methoxy-3-nitrobenzene are likely more soluble in organic solvents .